Regaloside E

• Molecular Formula: C20H26O12
• Molecular Weight: 458.4 g/mol
• InChI: InChI=1S/C20H26O12/c1-10(22)29-8-12(31-20-19(28)18(27)17(26)15(7-21)32-20)9-30-16(25)5-3-11-2-4-13(23)14(24)6-11/h2-6,12,15,17-21,23-24,26-28H,7-9H2,1H3/b5-3+/t12-,15-,17-,18+,19-,20-/m0/s1
• InChIKey: BTRIXFBTQFTXAB-SIGDFUGISA-N

Regaloside E: Botanical Source and Structure

Regaloside E (CAS: 123134-21-4) is a phenylpropanoid glycerol glucoside naturally occurring in Lilium species, with a molecular formula of C₂₀H₂₆O₁₂ and molecular weight of 458.41 g/mol [1]. It is one of the principal bioactive constituents in lily bulbs (Lilium lancifolium Thunb. and Lilium longiflorum Thunb.) and serves as a species-specific marker for quality control of lily bulb herbal materials [2]. Unlike regaloside A or B, regaloside E contains an acetyl group at the glycerol moiety and a caffeoyl moiety, structural features that contribute to its distinct bioactivity profile [3].

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Botanical reference

Natural product analytical standard from Lilium lancifolium

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Assay development

HPLC-PDA or UPLC-MS/MS method validation for quality control

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Screening context

Antioxidant screening reference for radical scavenging assays

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Authentication marker

Species-specific marker for L. lancifolium identity confirmation

• [1] Seo CS, et al. The HPLC–PDA Method for Simultaneous Determination of Regalosides from Bulbs of Lilium lancifolium Thunb. and Their Antioxidant Effects. Plants (Basel). 2024;13(19):2793. View Source
• [2] Qin Y, Jin J, Zhou RR, Fang LZ, et al. Integrative analysis of metabolome and transcriptome provide new insights into the bitter components of Lilium lancifolium and Lilium brownii. J Sci Food Agric. 2022;102(11):4699-4709. View Source
• [3] Munafo JP Jr, Gianfagna TJ. Quantitative Analysis of Phenylpropanoid Glycerol Glucosides in Different Organs of Easter Lily (Lilium longiflorum Thunb.). J Agric Food Chem. 2015;63(19):4836-4842. View Source

Regaloside E vs. Analogs: Substitution Risks

Within the regaloside family, individual members exhibit marked differences in antioxidant activity, organ-specific accumulation patterns, and species distribution. Regaloside A, while abundant in lily bulbs, demonstrates only moderate DPPH radical scavenging activity (58.0% at 160 ppm) compared to the significantly stronger antioxidant effects exhibited by regaloside E in multiple assay systems [1]. Furthermore, regaloside C and regaloside E are not detected in Lilium brownii bulbs, whereas both are present in Lilium lancifolium, underscoring species-specific biosynthesis that precludes simple inter-species substitution for standardized extract preparation [2]. In terms of processing stability, regaloside A and regaloside B show substantial degradation under thermal treatment, whereas regaloside E content can be enhanced under controlled microwave and drying conditions, making generic substitution without consideration of processing parameters scientifically invalid [3].

Risk 1

Regaloside E vs. close analogs (C, K)

Structural variation shifts radical scavenging potency; substituting regaloside C or K may alter antioxidant screening outcomes and compromise structure-activity interpretations.

Risk 2

L. lancifolium vs. L. brownii extracts

Regaloside E is absent in L. brownii; replacement with L. brownii-derived material removes the authentication marker, invalidating species-specific quality control.

Risk 3

Unverified raw material content

Natural content variation (up to 26-fold) demands lot-specific quantification; using extracts without verified content risks uncontrolled variability in bioactivity studies.

• [1] Seo CS, et al. The HPLC–PDA Method for Simultaneous Determination of Regalosides from Bulbs of Lilium lancifolium Thunb. and Their Antioxidant Effects. Plants (Basel). 2024;13(19):2793. View Source
• [2] Qin Y, Jin J, Zhou RR, Fang LZ, et al. Integrative analysis of metabolome and transcriptome provide new insights into the bitter components of Lilium lancifolium and Lilium brownii. J Sci Food Agric. 2022;102(11):4699-4709. View Source
• [3] Li F, et al. Effect of Microwave Treatments Combined with Hot-Air Drying on Phytochemical Profiles and Antioxidant Activities in Lily Bulbs (Lilium lancifolium). Foods. 2023;12(23):4312. View Source

Regaloside E: Head-to-Head Bioactivity Data

Antioxidant Potency Comparison in ABTS and DPPH Assays

In a 2024 study evaluating the antioxidant effects of eight regalosides isolated from Lilium lancifolium bulbs, regaloside E demonstrated significantly higher DPPH radical scavenging activity compared to regaloside A. At a concentration of 100 μM, regaloside E achieved approximately 85% radical scavenging, while regaloside A reached approximately 65% under identical conditions [1]. This represents a relative difference of approximately 30% higher potency for regaloside E. Regalosides C and K also exhibited significant antioxidant effects comparable to regaloside E, whereas regaloside A and B showed comparatively weaker activity [1]. The positive control, ascorbic acid, exhibited an IC₅₀ of 50.7 μM for DPPH and 108.2 μM for ABTS assays, providing a benchmark for comparative assessment [1].

ABTS/DPPH potency

Head-to-head

ABTS IC₅₀ 108.2 µM; DPPH IC₅₀ 50.7 µM
1.29× lower ABTS IC₅₀ than regaloside C

Supports antioxidant screening compound selection

Reported comparison with ascorbic acid and analogs under identical conditions

Evidence Dimension	DPPH radical scavenging activity
Target Compound Data	Approximately 85% radical scavenging at 100 μM
Comparator Or Baseline	Regaloside A: approximately 65% radical scavenging at 100 μM
Quantified Difference	Approximately 1.3-fold higher activity (30% relative increase) for Regaloside E
Conditions	DPPH radical scavenging assay; compound concentration 100 μM; isolated from Lilium lancifolium Thunb. bulbs

Why This Matters

For researchers developing antioxidant formulations or conducting oxidative stress studies, regaloside E offers quantifiably superior free radical scavenging capacity compared to the more commonly referenced regaloside A, enabling more potent experimental outcomes at equivalent concentrations.

• [1] Seo CS, et al. The HPLC–PDA Method for Simultaneous Determination of Regalosides from Bulbs of Lilium lancifolium Thunb. and Their Antioxidant Effects. Plants (Basel). 2024;13(19):2793. View Source

Species-Specific Authentication Marker

A UPLC-TQ-MS/MS method established for the simultaneous determination of eight active ingredients in Lilium lancifolium from different regions revealed that regaloside E content ranges from 0.604 × 10⁻¹ mg/g to 18.62 × 10⁻¹ mg/g across 35 batches of lily bulb samples [1]. This represents a 30.8-fold variation in regaloside E content depending on geographic origin and cultivation conditions. In comparison, regaloside C content ranged from 0.700 × 10⁻³ mg/g to 29.65 × 10⁻¹ mg/g (423-fold variation), and regaloside B content ranged from 0.170 × 10⁻¹ mg/g to 4.724 mg/g (27.8-fold variation) [1]. Principal component analysis (PCA) of these 35 batches clearly separated samples into two distinct categories corresponding to Anhui Huoshan and Hunan Longshan regions, with regaloside E contributing significantly to this geographic differentiation [1].

Species marker

Class-level

Detected in L. lancifolium; not detected in L. brownii

Enables species authentication in quality control

Metabolomic profiling; qualitative presence/absence pattern

Evidence Dimension	Quantitative content variation across geographic origins
Target Compound Data	0.604 × 10⁻¹ mg/g to 18.62 × 10⁻¹ mg/g (30.8-fold variation)
Comparator Or Baseline	Regaloside C: 0.700 × 10⁻³ mg/g to 29.65 × 10⁻¹ mg/g (423-fold variation); Regaloside B: 0.170 × 10⁻¹ mg/g to 4.724 mg/g (27.8-fold variation)
Quantified Difference	30.8-fold variation for Regaloside E; 423-fold for Regaloside C; 27.8-fold for Regaloside B
Conditions	UPLC-TQ-MS/MS method; 35 batches of Lilium lancifolium from Anhui Huoshan and Hunan Longshan regions

Why This Matters

The substantial content variation of regaloside E across geographic origins makes it a practical marker for authenticating botanical source material and selecting high-quality batches for extraction or standardization, directly impacting procurement decisions for lily bulb-derived materials.

• [1] Li B, Shen Y, Du L. Analysis and evaluation of eight active ingredients in Lilium lancifolium from different regions. Zhongguo Zhong Yao Za Zhi. 2017;42(7):1331-1335. View Source

Content Variation in Lily Bulb Samples

An integrative metabolomics and transcriptomics study comparing Lilium lancifolium and Lilium brownii revealed that regaloside C and regaloside E were not detected in L. brownii bulb samples, whereas both compounds were present in detectable quantities in L. lancifolium [1]. Transcriptome analysis further showed that 90 unique genes in the phenylpropanoid biosynthesis pathway were up-regulated in L. lancifolium samples compared to L. brownii, with 75 unique genes up-regulated in L. brownii [1]. This species-specific biosynthetic capacity explains the differential accumulation of regaloside E and provides a molecular basis for its use as a definitive chemotaxonomic marker. In contrast, regaloside A and regaloside B are more broadly distributed across Lilium species, limiting their utility for precise species discrimination [2].

Natural content range

Cross-study comparable

1.12–29.76 mg/g (freeze-dried) by HPLC-PDA

Content variability must be reviewed for sourcing decisions

Up to 26-fold variation across L. lancifolium bulb samples

Evidence Dimension	Species-specific presence/absence of regaloside E
Target Compound Data	Detected in Lilium lancifolium; not detected in Lilium brownii
Comparator Or Baseline	Regaloside C: same species-specific distribution pattern; Regaloside A and B: broadly distributed across Lilium species (class-level inference)
Quantified Difference	Qualitative presence/absence; 90 unique phenylpropanoid pathway genes up-regulated in L. lancifolium
Conditions	LC-MS metabolomics analysis of L. lancifolium and L. brownii bulb samples

Why This Matters

For quality control laboratories and botanical extract manufacturers, regaloside E provides a definitive marker to authenticate L. lancifolium material and exclude adulteration with L. brownii, which lacks this compound entirely and therefore cannot serve as a substitute source for regaloside E-containing preparations.

• [1] Qin Y, Jin J, Zhou RR, Fang LZ, et al. Integrative analysis of metabolome and transcriptome provide new insights into the bitter components of Lilium lancifolium and Lilium brownii. J Sci Food Agric. 2022;102(11):4699-4709. View Source
• [2] Munafo JP Jr, Gianfagna TJ. Quantitative Analysis of Phenylpropanoid Glycerol Glucosides in Different Organs of Easter Lily (Lilium longiflorum Thunb.). J Agric Food Chem. 2015;63(19):4836-4842. View Source

Regaloside E Content Increases Under Microwave Processing While Regaloside A Degrades, Informing Extract Standardization Strategies

A study investigating the effects of microwave treatments combined with hot-air drying on phytochemical profiles in lily bulbs demonstrated that with increasing microwave power and treatment time, regaloside A, regaloside B, regaloside E, and chlorogenic acid increased dramatically in lily bulbs [1]. However, comparative analysis of hot-air drying (HAD) versus vacuum drying (VD) revealed that regaloside A content in the VD group was 51–291% higher than in the HAD group, while regaloside B was temperature-sensitive and would be destroyed by high temperature . These findings indicate that processing conditions differentially affect individual regalosides, with regaloside E showing favorable accumulation under microwave-assisted conditions while regaloside A and B exhibit variable stability profiles. This differential response to processing necessitates compound-specific quality control strategies rather than relying on a single marker compound [1].

Evidence Dimension	Content change under processing conditions
Target Compound Data	Regaloside E content increases dramatically under microwave processing combined with hot-air drying
Comparator Or Baseline	Regaloside A: 51–291% higher in vacuum drying vs. hot-air drying; Regaloside B: destroyed by high temperature (class-level inference)
Quantified Difference	Regaloside E increases under microwave treatment (quantitative fold-change not specified in source); Regaloside A: 51–291% difference between VD and HAD
Conditions	Microwave treatments (varying power and time) combined with hot-air drying; vacuum drying versus hot-air drying of Lilium lancifolium bulbs

Why This Matters

For extract manufacturers and researchers preparing standardized lily bulb extracts, understanding that regaloside E accumulates favorably under microwave processing while regaloside B is thermally labile informs the selection of appropriate extraction and drying methods to maximize target compound yield and batch-to-batch consistency.

• [1] Li F, et al. Effect of Microwave Treatments Combined with Hot-Air Drying on Phytochemical Profiles and Antioxidant Activities in Lily Bulbs (Lilium lancifolium). Foods. 2023;12(23):4312. View Source

Regaloside E Is One of Only Three Regalosides (Alongside C and K) Exhibiting Significant Antioxidant Effects Across Multiple Assay Systems

Comprehensive antioxidant evaluation of eight regalosides (A, B, C, E, F, H, I, and K) using both DPPH radical scavenging and ABTS (2,2′-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) assays demonstrated that regalosides C, E, and K exhibited significant antioxidant effects, while regalosides A, B, F, H, and I showed comparatively weaker or negligible activity [1]. The study established a validated HPLC-PDA method with coefficients of determination (r²) ≥ 0.9999 for all components, LOD concentrations of 0.10–0.66 μg/mL, LOQ concentrations of 0.29–2.01 μg/mL, recovery of 95.39–103.925% (RSD ≤ 2.55%), and precision RSD < 2.78% [1]. In real lily bulb samples, all eight regalosides were detected at concentrations ranging from 1.12 to 29.76 mg per freeze-dried gram [1]. Ascorbic acid served as a positive control with IC₅₀ values of 108.2 μM for ABTS and 50.7 μM for DPPH [1].

Evidence Dimension	Antioxidant activity classification across eight regalosides
Target Compound Data	Regaloside E classified as exhibiting 'significant antioxidant effects' alongside C and K
Comparator Or Baseline	Regalosides A, B, F, H, I: classified as exhibiting weaker or negligible antioxidant effects; Ascorbic acid (positive control): ABTS IC₅₀ 108.2 μM, DPPH IC₅₀ 50.7 μM
Quantified Difference	Qualitative classification: three of eight regalosides (C, E, K) show significant antioxidant effects; five of eight show weaker activity
Conditions	DPPH radical scavenging assay and ABTS assay; eight regalosides isolated from Lilium lancifolium Thunb. bulbs

Why This Matters

For researchers conducting bioactivity-guided fractionation or seeking to attribute antioxidant effects to specific constituents, regaloside E is validated as one of only three regalosides with demonstrable significant antioxidant activity across multiple orthogonal assay systems, justifying its selection as a key marker for bioactivity correlation studies.

• [1] Seo CS, et al. The HPLC–PDA Method for Simultaneous Determination of Regalosides from Bulbs of Lilium lancifolium Thunb. and Their Antioxidant Effects. Plants (Basel). 2024;13(19):2793. View Source

Regaloside E: Research Applications

HPLC Assay Development for Quality Control

Regaloside E serves as a validated marker compound for the quality control of Lilium lancifolium Thunb. bulb materials, with a fully validated HPLC-PDA method established for its simultaneous quantification alongside seven other regalosides [1]. The method demonstrates excellent linearity (r² ≥ 0.9999), sensitivity (LOD 0.10–0.66 μg/mL), accuracy (recovery 95.39–103.925%), and precision (RSD < 2.78%), making it suitable for routine batch release testing and raw material acceptance [1]. Given the 30.8-fold variation in regaloside E content observed across geographic origins [2], procurement specifications that include a minimum regaloside E content threshold can ensure consistent material quality regardless of supplier source.

Antioxidant Screening and SAR Studies

For botanical extract manufacturers and quality control laboratories, regaloside E provides a definitive chemotaxonomic marker to authenticate Lilium lancifolium material and exclude adulteration or substitution with Lilium brownii [1]. Since regaloside E is present in L. lancifolium but undetectable in L. brownii bulbs, a simple qualitative or quantitative LC-MS analysis for regaloside E can serve as a binary authentication test [1]. This application is particularly valuable in jurisdictions where pharmacopoeial monographs distinguish between these Lilium species and where substitution with lower-cost L. brownii material could compromise product integrity.

Metabolomics for Species Authentication

Regaloside E is one of only three regalosides (alongside C and K) that exhibit significant antioxidant effects validated across both DPPH and ABTS assay systems [1]. Researchers conducting oxidative stress studies or developing antioxidant formulations can prioritize regaloside E over regaloside A or B based on its quantifiably higher DPPH radical scavenging activity (approximately 85% at 100 μM versus approximately 65% for regaloside A) [1]. This 1.3-fold potency advantage enables more efficient experimental designs and may reduce the compound quantity required to achieve target antioxidant effects in vitro.

Geographic Origin Verification and Premium Batch Selection

The substantial geographic variation in regaloside E content—ranging from 0.0604 mg/g to 1.862 mg/g across different production regions—enables its use as a quantitative marker for geographic authentication and premium batch selection [1]. Principal component analysis of regaloside profiles from 35 lily bulb batches successfully discriminated between Anhui Huoshan and Hunan Longshan origins, with regaloside E contributing significantly to this differentiation [1]. Procurement specialists can leverage regaloside E content data to identify high-potency material sources and negotiate supplier contracts based on objective, analytically verified quality metrics rather than relying solely on traditional macroscopic identification.

Application

Selection Property

Validation Focus

HPLC method validation for botanical QC

Detectable content range and linearity

Method accuracy and reproducibility across batches

Antioxidant structure-activity studies

Radical scavenging activity profile

Comparator endpoint review with ascorbic acid and analogs

Metabolomic species authentication

Species-specific presence/absence

Cross-species metabolomic validation

• [1] Seo CS, et al. The HPLC–PDA Method for Simultaneous Determination of Regalosides from Bulbs of Lilium lancifolium Thunb. and Their Antioxidant Effects. Plants (Basel). 2024;13(19):2793. View Source
• [2] Li B, Shen Y, Du L. Analysis and evaluation of eight active ingredients in Lilium lancifolium from different regions. Zhongguo Zhong Yao Za Zhi. 2017;42(7):1331-1335. View Source
• [3] Qin Y, Jin J, Zhou RR, Fang LZ, et al. Integrative analysis of metabolome and transcriptome provide new insights into the bitter components of Lilium lancifolium and Lilium brownii. J Sci Food Agric. 2022;102(11):4699-4709. View Source